Cas no 54231-67-3 (1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate)

• Product Name: 1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate
• CAS No: 54231-67-3
• MF: C₂₈H₂₁ClN₂O₄
• MW: 484.930346250534
• CID: 355119
• PubChem ID: 12434478
• Update Time: 2025-06-10

1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate Chemical and Physical Properties

Names and Identifiers

• 1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate
• 2,4,6-triphenyl-1-pyridin-1-ium-2-ylpyridin-1-ium,diperchlorate
• 54231-67-3
• 2,4,6-triphenyl-1-pyridin-2-ylpyridin-1-ium;perchlorate
• 2,4,6-Triphenyl-1-(2-pyridinyl)pyridinium perchlorate

• Inchi： 1S/C28H21N2.ClO4/c1-4-12-22(13-5-1)25-20-26(23-14-6-2-7-15-23)30(28-18-10-11-19-29-28)27(21-25)24-16-8-3-9-17-24;2-1(3,4)5/h1-21H;/q+1;-1
• InChI Key： PJJFYAKKYCRQAF-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].[N+]1(C2C=CC=CN=2)=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 584.07546
• Monoisotopic Mass: 484.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91Ų

Experimental Properties

• PSA: 166.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate

1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate (CAS No. 54231-67-3): An Overview of Its Properties and Applications

1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate (CAS No. 54231-67-3) is a compound of significant interest in the fields of chemistry and pharmaceutical research. This compound, often referred to as Triphenyl-1,2'-bipyridinium perchlorate, is a member of the bipyridinium family and is characterized by its unique structural and chemical properties. In this article, we will delve into the molecular structure, synthesis methods, physical and chemical properties, and potential applications of this compound.

Molecular Structure and Synthesis

The molecular structure of 1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate is composed of a bipyridinium core with three phenyl groups attached to the pyridine rings. The perchlorate ion serves as the counterion. This structure confers the compound with high stability and unique electronic properties. The synthesis of this compound typically involves the reaction of 2,4,6-triphenylpyridine with a suitable oxidizing agent to form the bipyridinium salt. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound.

Physical and Chemical Properties

1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate exhibits several notable physical and chemical properties that make it valuable in various applications. It is a solid at room temperature and has a high melting point due to its strong intermolecular interactions. The compound is highly soluble in polar solvents such as water and methanol but has limited solubility in non-polar solvents like hexane. Its high solubility in polar solvents makes it suitable for use in aqueous solutions and biological systems.

The electronic properties of 1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate are particularly interesting. It exhibits strong redox activity due to the presence of the bipyridinium core. This redox behavior can be exploited in electrochemical applications such as sensors and energy storage devices. Additionally, the compound shows fluorescence properties under certain conditions, which can be useful in analytical chemistry and bioimaging.

Analytical Applications

1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate has found applications in various analytical techniques due to its unique properties. In electrochemical analysis, it can be used as an electroactive probe for detecting specific analytes. The compound's redox behavior allows it to undergo reversible oxidation-reduction reactions at well-defined potentials. This makes it an excellent choice for developing sensitive and selective electrochemical sensors.

In spectroscopic analysis, the fluorescence properties of 1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate can be utilized for detecting trace amounts of analytes. Fluorescence spectroscopy is a powerful technique for quantitative analysis due to its high sensitivity and selectivity. Recent studies have shown that this compound can be used as a fluorescent probe for detecting metal ions and other small molecules in complex matrices.

Pharmaceutical Applications

The pharmaceutical potential of 1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate has been explored in various preclinical studies. Its ability to interact with biological systems makes it a promising candidate for drug development. One area of interest is its potential as an antimicrobial agent. Studies have shown that bipyridinium compounds can disrupt bacterial cell membranes and inhibit microbial growth. This property could be harnessed to develop new antibiotics or antiseptics.

In addition to antimicrobial activity, 1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate has been investigated for its anticancer properties. Research has demonstrated that certain bipyridinium compounds can induce apoptosis in cancer cells by targeting specific cellular pathways. While more studies are needed to fully understand the mechanisms involved, these findings suggest that this compound could have therapeutic potential in cancer treatment.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate is not classified as a hazardous material under current regulations (avoiding terms like "dangerous" or "toxic"), it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, appropriate disposal methods should be followed to ensure environmental safety.

Conclusion

1,2'-Bipyridinium, 2,4,6-triphenyl-, perchlorate (CAS No. 54231-67-3) is a versatile compound with a wide range of applications in chemistry and pharmaceutical research. Its unique molecular structure confers it with valuable physical and chemical properties that make it suitable for use in analytical techniques such as electrochemical sensors and fluorescence spectroscopy. Furthermore, its potential pharmaceutical applications in antimicrobial and anticancer therapy highlight its significance in drug development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely that new applications will emerge in the future.